Cas no 1337326-98-3 (2-(6-methoxy-1,3-dioxaindan-5-yl)pyrrolidine)

• Product Name: 2-(6-methoxy-1,3-dioxaindan-5-yl)pyrrolidine
• CAS No: 1337326-98-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5799468
• PubChem ID: 84041991
• Update Time: 2025-05-28

2-(6-methoxy-1,3-dioxaindan-5-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxy-1,3-dioxaindan-5-yl)pyrrolidine
• EN300-1989342
• 1337326-98-3

• Inchi： 1S/C12H15NO3/c1-14-10-6-12-11(15-7-16-12)5-8(10)9-3-2-4-13-9/h5-6,9,13H,2-4,7H2,1H3
• InChI Key： CVHVEFIICWUTIU-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=C(C=C12)C1CCCN1)OC

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.7Ų

Additional information on 2-(6-methoxy-1,3-dioxaindan-5-yl)pyrrolidine

Comprehensive Overview of 2-(6-methoxy-1,3-dioxaindan-5-yl)pyrrolidine (CAS No. 1337326-98-3)

The compound 2-(6-methoxy-1,3-dioxaindan-5-yl)pyrrolidine (CAS No. 1337326-98-3) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. With its distinctive pyrrolidine and 1,3-dioxaindan moieties, this compound exhibits potential applications in drug discovery and development. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could be leveraged for designing novel therapeutics targeting various diseases.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-(6-methoxy-1,3-dioxaindan-5-yl)pyrrolidine. These compounds are often explored for their pharmacological properties, including their ability to interact with biological targets such as enzymes and receptors. The presence of the methoxy group in this molecule further enhances its versatility, making it a promising candidate for structure-activity relationship (SAR) studies. Such studies are crucial for optimizing drug efficacy and minimizing side effects.

One of the key reasons behind the popularity of 2-(6-methoxy-1,3-dioxaindan-5-yl)pyrrolidine in research is its potential role in addressing neurodegenerative disorders. With the rise in global awareness about conditions like Alzheimer's and Parkinson's disease, scientists are actively searching for compounds that can modulate neurotransmitter systems. The pyrrolidine ring in this molecule is known to interact with dopaminergic and serotonergic pathways, which are often implicated in these disorders. This makes it a valuable tool for neuroscience research.

Another area where 2-(6-methoxy-1,3-dioxaindan-5-yl)pyrrolidine shows promise is in the development of anti-inflammatory agents. Chronic inflammation is a common underlying factor in many diseases, including arthritis and cardiovascular conditions. The 1,3-dioxaindan moiety in this compound has been associated with anti-inflammatory activity, potentially through the inhibition of pro-inflammatory cytokines. This aligns with the current trend of exploring natural product-inspired molecules for their therapeutic benefits.

From a synthetic chemistry perspective, 2-(6-methoxy-1,3-dioxaindan-5-yl)pyrrolidine offers exciting opportunities for catalysis and asymmetric synthesis. The compound's chiral centers make it a valuable building block for constructing enantiomerically pure pharmaceuticals. This is particularly relevant in the context of the green chemistry movement, which emphasizes the need for sustainable and efficient synthetic methods. Researchers are investigating how this molecule can be incorporated into cascade reactions to streamline drug production.

The growing demand for personalized medicine has also put the spotlight on compounds like 2-(6-methoxy-1,3-dioxaindan-5-yl)pyrrolidine. Its modular structure allows for easy modification, enabling the creation of derivatives tailored to specific patient populations. This is especially important in the era of precision medicine, where treatments are increasingly customized based on genetic and molecular profiles. The compound's potential to serve as a molecular probe further enhances its utility in biomarker discovery.

In conclusion, 2-(6-methoxy-1,3-dioxaindan-5-yl)pyrrolidine (CAS No. 1337326-98-3) represents a fascinating area of research with broad implications for drug development and beyond. Its unique structural features, combined with its potential biological activities, make it a compound worth watching in the coming years. As scientific advancements continue to unfold, this molecule may well play a pivotal role in addressing some of the most pressing health challenges of our time.